Cas no 1370725-02-2 (Methyl 5-iodopyrimidine-4-carboxylate)

• Product Name: Methyl 5-iodopyrimidine-4-carboxylate
• CAS No: 1370725-02-2
• MF: C₆H₅IN₂O₂
• MW: 264.020573377609
• CID: 4817559
• Update Time: 2025-06-13

Methyl 5-iodopyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-IODOPYRIMIDINE-4-CARBOXYLATE
• Methyl 5-iodopyrimidine-4-carboxylate

• Inchi： 1S/C6H5IN2O2/c1-11-6(10)5-4(7)2-8-3-9-5/h2-3H,1H3
• InChI Key： MQXFOKSLOPDECG-UHFFFAOYSA-N
• SMILES： IC1=CN=CN=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 1
• Topological Polar Surface Area: 52.1

Additional information on Methyl 5-iodopyrimidine-4-carboxylate

Recent Advances in the Application of Methyl 5-iodopyrimidine-4-carboxylate (CAS: 1370725-02-2) in Chemical Biology and Pharmaceutical Research

Methyl 5-iodopyrimidine-4-carboxylate (CAS: 1370725-02-2) has emerged as a pivotal building block in medicinal chemistry and drug discovery, particularly in the synthesis of novel heterocyclic compounds with potential therapeutic applications. Recent studies have highlighted its versatility as a key intermediate in the development of kinase inhibitors, antiviral agents, and anticancer compounds. The presence of both iodine and ester functional groups at strategic positions on the pyrimidine ring enables diverse chemical transformations, making this compound highly valuable for structure-activity relationship (SAR) studies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in synthesizing potent Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized Methyl 5-iodopyrimidine-4-carboxylate as a starting material for palladium-catalyzed cross-coupling reactions, which allowed efficient introduction of various pharmacophores at the 5-position. The resulting compounds showed improved selectivity profiles against off-target kinases compared to existing BTK inhibitors in clinical use.

In the field of antiviral research, a recent patent application (WO2023051234) disclosed novel nucleoside analogs derived from Methyl 5-iodopyrimidine-4-carboxylate that exhibit broad-spectrum activity against RNA viruses. The iodine atom at the 5-position proved crucial for subsequent halogen dance reactions that enabled the synthesis of diverse analogs. Preliminary in vitro studies showed promising activity against SARS-CoV-2 and influenza viruses, with EC50 values in the low micromolar range.

Significant progress has also been made in the compound's application for radiopharmaceutical development. The iodine-127 in Methyl 5-iodopyrimidine-4-carboxylate can be readily replaced with iodine-123 or iodine-125 for PET imaging applications. A 2024 study in Nuclear Medicine and Biology reported the successful synthesis of a prostate-specific membrane antigen (PSMA) targeting ligand using this compound as the radioiodination precursor, demonstrating improved tumor uptake and pharmacokinetics compared to current clinical standards.

From a synthetic chemistry perspective, recent methodological advances have expanded the utility of Methyl 5-iodopyrimidine-4-carboxylate. A Nature Communications paper (2023) described a novel photoredox-catalyzed decarboxylative coupling reaction that enables direct functionalization of the 4-position without requiring prior hydrolysis of the methyl ester. This breakthrough significantly streamlines the synthesis of complex pyrimidine derivatives and has been adopted by several pharmaceutical companies in their lead optimization programs.

The compound's safety profile and scalability have also seen improvements. A 2024 Organic Process Research & Development publication detailed an optimized large-scale synthesis route that reduces heavy metal contamination risks while maintaining high yield (82%) and purity (>99.5%). This development addresses previous manufacturing challenges and ensures reliable supply for preclinical and clinical development programs.

Looking forward, Methyl 5-iodopyrimidine-4-carboxylate continues to attract attention for its potential in targeted protein degradation (PROTACs) and covalent inhibitor design. Several biotech companies have included derivatives of this compound in their pipelines, with anticipated IND filings in 2025-2026. The unique reactivity pattern of this scaffold positions it as a valuable tool for addressing challenging drug targets in oncology and inflammatory diseases.